2-(5-(benzo[d][1,3]dioxol-5-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol

• IUPAC Name: 2-[5-(1,3-benzodioxol-5-yl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-2-yl]phenol
• InChI: InChI=1S/C23H18N2O4/c26-19-7-3-1-5-15(19)17-12-18-16-6-2-4-8-20(16)29-23(25(18)24-17)14-9-10-21-22(11-14)28-13-27-21/h1-11,18,23,26H,12-13H2
• InChI Key: LTXISQBKRVUWGH-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3=CC=CC=C3OC(N2N=C1C4=CC=CC=C4O)C5=CC6=C(C=C5)OCO6
• Molecular Formula: C23H18N2O4
• Molecular Weight: 386.4 g/mol
• CAS No.: 899984-60-2

Description

2-(5-(benzo[d][1,3]dioxol-5-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol is a useful research compound. Its molecular formula is C23H18N2O4 and its molecular weight is 386.407. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antimicrobial and Anti-Inflammatory Applications :

  • A study by Mandzyuk et al. (2020) investigated the antimicrobial, anti-inflammatory, and antioxidant activities of spiro derivatives of 1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazines, a class of compounds related to the one . They identified compounds with significant antimicrobial activity against S. aureus, along with compounds exhibiting anti-inflammatory effects superior to the reference drug diclofenac and high antioxidant activity (Mandzyuk et al., 2020).
  • Horishny et al. (2020) synthesized and evaluated the antitumor and anti-inflammatory activities of Pyrazolo[1,5-c][1,3]benzoxazines containing a Thiazolidin-4-one fragment, demonstrating their potential in medicinal chemistry (Horishny et al., 2020).

• Antiproliferative Activity :

  • In research conducted by Mansour et al. (2020), compounds including the benzo[d][1,3]dioxol moiety were synthesized and assessed for their antimicrobial and antiproliferative activities. This study underscores the potential utility of such compounds in addressing cancer cells (Mansour et al., 2020).

• Synthesis and Structural Analysis :

  • A study by Naveen et al. (2018) focused on the structural elucidation and Hirshfeld surface analysis of a novel pyrazole derivative, including benzo[d][1,3]dioxol. This work contributes to our understanding of the molecular structure and interactions of such compounds (Naveen et al., 2018).

• Potential in Gasoline Motor Oils :

  • Hassan et al. (2011) utilized a derivative of benzo[d][1,3]oxazin-4-one, similar to the compound , for synthesizing new quinazolinone derivatives. These were evaluated as antioxidants and corrosion inhibitors for gasoline lube oils, indicating the compound's potential in industrial applications (Hassan et al., 2011).

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, characterization, and potential applications. Given the use of related compounds in the detection of heavy metal ions, this compound could potentially have similar applications.

Mechanism of Action

Target of Action

Similar compounds with a benzo[d][1,3]dioxol-5-yl moiety have been reported to exhibit activity against various cancer cell lines

Mode of Action

The exact mode of action of this compound is currently unknown. Similar compounds have been found to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells . This suggests that this compound might interact with its targets to disrupt normal cell cycle progression and promote programmed cell death.